Cas no 2134863-37-7 (2,2,6,6-Tetramethyl-4-(3-nitropyridin-2-yl)morpholine)

• Product Name: 2,2,6,6-Tetramethyl-4-(3-nitropyridin-2-yl)morpholine
• CAS No: 2134863-37-7
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 6015029
• PubChem ID: 133500169
• Update Time: 2025-06-11

2,2,6,6-Tetramethyl-4-(3-nitropyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• EN300-714135
• 2,2,6,6-tetramethyl-4-(3-nitropyridin-2-yl)morpholine
• 2134863-37-7
• 2,2,6,6-Tetramethyl-4-(3-nitropyridin-2-yl)morpholine

• Inchi： 1S/C13H19N3O3/c1-12(2)8-15(9-13(3,4)19-12)11-10(16(17)18)6-5-7-14-11/h5-7H,8-9H2,1-4H3
• InChI Key： BBZJWIRVLJRCLJ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CN(C2C(=CC=CN=2)[N+](=O)[O-])CC1(C)C

Computed Properties

• Exact Mass: 265.14264148g/mol
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.2Ų

Additional information on 2,2,6,6-Tetramethyl-4-(3-nitropyridin-2-yl)morpholine

Research Briefing on 2,2,6,6-Tetramethyl-4-(3-nitropyridin-2-yl)morpholine (CAS: 2134863-37-7)

2,2,6,6-Tetramethyl-4-(3-nitropyridin-2-yl)morpholine (CAS: 2134863-37-7) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique morpholine and nitropyridine structural motifs, has shown promising potential in various therapeutic applications, including as a modulator of enzymatic activity and a candidate for drug development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

Recent studies have highlighted the synthetic routes to 2,2,6,6-Tetramethyl-4-(3-nitropyridin-2-yl)morpholine, with particular emphasis on optimizing yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. The stability of the compound under various physiological conditions has also been investigated, revealing its potential for further development as a pharmaceutical agent.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,2,6,6-Tetramethyl-4-(3-nitropyridin-2-yl)morpholine exhibits significant inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential utility in treating inflammatory diseases. Additionally, the compound has shown moderate activity against certain bacterial strains, indicating possible applications in antimicrobial therapy. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

The pharmacological profile of 2,2,6,6-Tetramethyl-4-(3-nitropyridin-2-yl)morpholine is currently under investigation, with early-stage animal models providing insights into its pharmacokinetics and toxicity. Initial results indicate favorable absorption and distribution properties, although further optimization may be required to enhance its bioavailability. Toxicological assessments have so far revealed no significant adverse effects at therapeutic doses, but comprehensive safety evaluations are still needed.

Looking ahead, the potential applications of 2,2,6,6-Tetramethyl-4-(3-nitropyridin-2-yl)morpholine extend beyond its current exploratory phase. Researchers are exploring its use in combination therapies, particularly in conjunction with existing anti-inflammatory and antimicrobial agents. The compound's unique chemical structure also opens avenues for structural modifications to improve its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, 2,2,6,6-Tetramethyl-4-(3-nitropyridin-2-yl)morpholine (CAS: 2134863-37-7) represents a promising candidate for further research and development in the chemical biology and pharmaceutical fields. Its diverse biological activities and favorable preliminary data warrant continued investigation to fully realize its therapeutic potential. Future studies should focus on advancing its preclinical development and exploring its mechanisms of action in greater detail.